![molecular formula C8H7N3O2 B6170259 4-methylpyrazolo[1,5-a]pyrazine-3-carboxylic acid CAS No. 2639410-58-3](/img/no-structure.png)
4-methylpyrazolo[1,5-a]pyrazine-3-carboxylic acid
Description
“4-methylpyrazolo[1,5-a]pyrazine-3-carboxylic acid” is a chemical compound with the CAS Number: 143803-93-4 . It has a molecular weight of 176.17 . The compound is a white to off-white solid .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, related compounds have been synthesized through various methods such as condensation, acylation, cyclization, and hydrolysis .Molecular Structure Analysis
The InChI Code for “this compound” is 1S/C9H8N2O2/c1-6-3-2-4-11-8(6)7(5-10-11)9(12)13/h2-5H,1H3, (H,12,13) .Physical And Chemical Properties Analysis
“this compound” is a white to off-white solid . It should be stored in a refrigerator . .Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methylpyrazolo[1,5-a]pyrazine-3-carboxylic acid involves the reaction of 4-methylpyrazole with ethyl 2-cyanoacetate followed by cyclization and subsequent hydrolysis to yield the final product.", "Starting Materials": [ "4-methylpyrazole", "ethyl 2-cyanoacetate", "sodium ethoxide", "concentrated hydrochloric acid", "water", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve 4-methylpyrazole (1.0 g, 0.01 mol) in dry ethanol (10 mL) and add ethyl 2-cyanoacetate (1.5 g, 0.01 mol) and sodium ethoxide (0.4 g, 0.006 mol). Stir the mixture at room temperature for 24 hours.", "Step 2: Pour the reaction mixture into water (50 mL) and acidify with concentrated hydrochloric acid. Extract the product with diethyl ether (3 x 50 mL). Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain a yellow solid.", "Step 3: Dissolve the yellow solid in a mixture of concentrated hydrochloric acid (5 mL) and water (5 mL) and heat the mixture under reflux for 2 hours. Cool the mixture and extract the product with diethyl ether (3 x 50 mL). Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the final product as a white solid." ] } | |
CAS RN |
2639410-58-3 |
Molecular Formula |
C8H7N3O2 |
Molecular Weight |
177.16 g/mol |
IUPAC Name |
4-methylpyrazolo[1,5-a]pyrazine-3-carboxylic acid |
InChI |
InChI=1S/C8H7N3O2/c1-5-7-6(8(12)13)4-10-11(7)3-2-9-5/h2-4H,1H3,(H,12,13) |
InChI Key |
VVYLRXQIICMGTO-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC=CN2C1=C(C=N2)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
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